4-(2-aminoethyl)pyrimidin-2-amine dihydrochloride
Overview
Description
4-(2-aminoethyl)pyrimidin-2-amine dihydrochloride (4AEP) is an organic compound with a molecular formula of C5H10N2•2HCl. It is a white crystalline solid with a melting point of 220-222°C and a solubility of 0.1g/100mL in water. 4AEP is an important reagent in many organic synthesis reactions and has been used in a variety of scientific research applications.
Scientific Research Applications
4-(2-aminoethyl)pyrimidin-2-amine dihydrochloride has been used in a variety of scientific research applications, including the synthesis of nucleosides, nucleotides, and other organic compounds. It has also been used as a reagent for the preparation of cyclic amides and aldehydes. In addition, 4-(2-aminoethyl)pyrimidin-2-amine dihydrochloride has been used in the synthesis of peptides, peptidomimetics, and other biologically active molecules.
Mechanism of Action
4-(2-aminoethyl)pyrimidin-2-amine dihydrochloride acts as a nucleophilic reagent in organic synthesis reactions. It reacts with electrophilic species, such as carbonyl compounds, to form nucleophilic adducts. These adducts can then be further reacted to form various organic compounds.
Biochemical and Physiological Effects
4-(2-aminoethyl)pyrimidin-2-amine dihydrochloride has not been studied in terms of its biochemical or physiological effects. As such, there is no information available on its potential effects on humans or other organisms.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-(2-aminoethyl)pyrimidin-2-amine dihydrochloride in laboratory experiments is its low cost and availability. It is also a relatively safe reagent to use, as it does not produce toxic byproducts. However, 4-(2-aminoethyl)pyrimidin-2-amine dihydrochloride is not very soluble in water, so it can be difficult to work with in aqueous solutions.
Future Directions
The potential applications of 4-(2-aminoethyl)pyrimidin-2-amine dihydrochloride in the field of organic synthesis are vast and varied. In the future, it may be possible to use 4-(2-aminoethyl)pyrimidin-2-amine dihydrochloride to synthesize a variety of compounds, such as drugs, dyes, and other biologically active molecules. Additionally, further research may be conducted to explore its potential biochemical and physiological effects. Finally, efforts should be made to improve the solubility of 4-(2-aminoethyl)pyrimidin-2-amine dihydrochloride in water, as this would make it easier to work with in aqueous solutions.
Synthesis Methods
4-(2-aminoethyl)pyrimidin-2-amine dihydrochloride can be synthesized by reacting 2-aminoethyl pyrimidine and hydrochloric acid in a 1:2 molar ratio. The reaction is carried out in an aqueous solution at room temperature, and the product is isolated by filtration and recrystallization. The overall yield of the reaction is typically around 80%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(2-aminoethyl)pyrimidin-2-amine dihydrochloride involves the reaction of 2-aminopyrimidine with 2-chloroethylamine hydrochloride in the presence of a base to form the desired product.", "Starting Materials": [ "2-aminopyrimidine", "2-chloroethylamine hydrochloride", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 2-aminopyrimidine in a suitable solvent (e.g. ethanol).", "Step 2: Add a base (e.g. sodium hydroxide) to the solution and stir.", "Step 3: Dissolve 2-chloroethylamine hydrochloride in a suitable solvent (e.g. ethanol).", "Step 4: Add the 2-chloroethylamine hydrochloride solution dropwise to the 2-aminopyrimidine solution while stirring.", "Step 5: Continue stirring the reaction mixture for a suitable amount of time (e.g. 24 hours) at a suitable temperature (e.g. room temperature).", "Step 6: Filter the reaction mixture to remove any solids.", "Step 7: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 8: Purify the crude product by recrystallization from a suitable solvent (e.g. ethanol) to obtain the final product as a dihydrochloride salt." ] } | |
CAS RN |
2758003-16-4 |
Molecular Formula |
C6H12Cl2N4 |
Molecular Weight |
211.1 |
Purity |
95 |
Origin of Product |
United States |
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